Cas no 78504-62-8 (1-(Dimethylamino)-2-(4-pyridinyl)-1-penten-3-one)

• Product Name: 1-(Dimethylamino)-2-(4-pyridinyl)-1-penten-3-one
• CAS No: 78504-62-8
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 2084744
• PubChem ID: 54301064
• Update Time: 2025-05-26

1-(Dimethylamino)-2-(4-pyridinyl)-1-penten-3-one Chemical and Physical Properties

Names and Identifiers

• 1-?(Dimethylamino)?-?2-?(4-?pyridinyl)?-1-?penten-?3-?one
• 1-​(Dimethylamino)​-​2-​(4-​pyridinyl)​-1-​penten-​3-​one
• 1-(Dimethylamino)-2-(4-pyridinyl)-1-penten-3-one
• 1-(4-Pyridinyl)-2-(dimethylamino)ethenyl ethyl ketone
• SEFCNLNRZRRAQQ-UHFFFAOYSA-N
• SCHEMBL11233182
• 78504-62-8
• 1-(dimethylamino)-2-pyridin-4-ylpent-1-en-3-one

• Inchi： 1S/C12H16N2O/c1-4-12(15)11(9-14(2)3)10-5-7-13-8-6-10/h5-9H,4H2,1-3H3
• InChI Key： SEFCNLNRZRRAQQ-UHFFFAOYSA-N
• SMILES： O=C(CC)C(=CN(C)C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 204.126263138Da
• Monoisotopic Mass: 204.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 33.2Ų

Additional information on 1-(Dimethylamino)-2-(4-pyridinyl)-1-penten-3-one

Introduction to 1-(Dimethylamino)-2-(4-pyridinyl)-1-penten-3-one (CAS No. 78504-62-8) and Its Emerging Applications in Chemical Biology

The compound 1-(Dimethylamino)-2-(4-pyridinyl)-1-penten-3-one, identified by the CAS number 78504-62-8, represents a structurally intriguing molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic ketone features a unique combination of functional groups, including a dimethylamino substituent and a 4-pyridinyl moiety, which endow it with distinct chemical properties and biological activities. The molecule's pentenone backbone further contributes to its reactivity, making it a valuable scaffold for the development of novel bioactive agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of pyridine derivatives in drug discovery. The 4-pyridinyl group in 1-(Dimethylamino)-2-(4-pyridinyl)-1-penten-3-one serves as an excellent pharmacophore, capable of interacting with various biological targets. This feature has prompted extensive investigation into its potential applications, particularly in the design of small-molecule inhibitors and modulators. Studies have demonstrated that pyridine-based compounds can exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

The dimethylamino group attached to the pentenone core introduces basicity to the molecule, which can be exploited for selective interactions with acidic or polar biomolecules. This dual functionality makes 1-(Dimethylamino)-2-(4-pyridinyl)-1-penten-3-one a versatile building block for synthesizing more complex derivatives with tailored biological activities. Researchers have leveraged this compound to develop novel ligands that target specific enzymes and receptors involved in disease pathways.

In the context of drug development, the structural features of 1-(Dimethylamino)-2-(4-pyridinyl)-1-penten-3-one have been explored for their ability to modulate protein-protein interactions. The pyridine ring can engage in π-stacking interactions with aromatic residues in proteins, while the dimethylamino group can form hydrogen bonds or salt bridges. Such interactions are crucial for designing high-affinity binders that disrupt or enhance biological processes. For instance, recent studies have shown that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression.

Another promising application lies in the field of neurobiology. The molecular framework of 1-(Dimethylamino)-2-(4-pyridinyl)-1-pentan-3-one bears resemblance to known neurotransmitter receptor ligands. Preliminary research suggests that this compound may interact with serotonin receptors, potentially leading to applications in treating neurological disorders such as depression and anxiety. The unique combination of structural elements also makes it a candidate for investigating G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic interventions.

The synthesis of 1-(Dimethylamino)-2-(4-pyridinyl)-1-pentan-3-one has been optimized through various methodologies to ensure high yield and purity. Modern synthetic techniques, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled the efficient construction of its complex framework. These advances have facilitated rapid exploration of its derivatives, allowing chemists to fine-tune its biological properties for specific applications.

Computational studies have played a pivotal role in understanding the binding mode and interactions of 1-(Dimethylamino)-2-(4-pyridinyl)-1-pentan-3-one with biological targets. Molecular docking simulations have revealed that this compound can effectively bind to active sites of enzymes and receptors, suggesting its potential as a lead compound for drug development. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity, guiding further modifications to enhance its pharmacological efficacy.

The growing interest in 1-(Dimethylamino)-2-(4-pyridinyl)-1-pentan-3-one has spurred collaborative efforts between academic researchers and pharmaceutical companies. Several ongoing projects aim to explore its therapeutic potential across multiple disease areas. By leveraging cutting-edge synthetic chemistry and computational biology approaches, scientists are poised to unlock new opportunities for this versatile compound.

Future directions may include exploring its role in regenerative medicine and tissue engineering. The ability of pyridine-based compounds to modulate cellular signaling pathways makes them attractive candidates for promoting tissue repair and regeneration. Furthermore, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high efficiency.

In summary, 1-(Dimethylamino)-2-(4-pyridinyl)-1-pentan-3-one (CAS No. 78504-62-8) stands out as a promising molecular entity with broad applications in chemical biology and drug discovery. Its unique structural features, coupled with recent advancements in synthetic and computational methods, position it as a valuable asset for developing novel therapeutic agents. As research continues to uncover new possibilities, this compound is likely to play an increasingly significant role in addressing unmet medical needs.